Cas no 923232-48-8 (1-cyclohexyl-3-2-(dimethylamino)-2-(thiophen-2-yl)ethylurea)

• Product Name: 1-cyclohexyl-3-2-(dimethylamino)-2-(thiophen-2-yl)ethylurea
• CAS No: 923232-48-8
• MF: C₁₅H₂₅N₃OS
• MW: 295.4435
• CID: 5460100
• Update Time: 2025-07-23

1-cyclohexyl-3-2-(dimethylamino)-2-(thiophen-2-yl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-3-[2-(dimethylamino)-2-thiophen-2-ylethyl]urea
• 1-cyclohexyl-3-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)urea
• VU0504298-1
• 1-cyclohexyl-3-2-(dimethylamino)-2-(thiophen-2-yl)ethylurea

• Inchi： 1S/C15H25N3OS/c1-18(2)13(14-9-6-10-20-14)11-16-15(19)17-12-7-4-3-5-8-12/h6,9-10,12-13H,3-5,7-8,11H2,1-2H3,(H2,16,17,19)
• InChI Key： GODNZZBPBRJKDL-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C([H])=C1C([H])(C([H])([H])N([H])C(N([H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O)N(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 306
• XLogP3: 2.5
• Topological Polar Surface Area: 72.6

Additional information on 1-cyclohexyl-3-2-(dimethylamino)-2-(thiophen-2-yl)ethylurea

Introduction to 1-Cyclohexyl-3-2-(Dimethylamino)-2-(Thiophen-2-yl)ethylurea (CAS No. 923232-48-8)

1-Cyclohexyl-3-2-(dimethylamino)-2-(thiophen-2-yl)ethylurea (CAS No. 923232-48-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of ureas and features a cyclohexyl group, a dimethylamino moiety, and a thiophene ring, which collectively contribute to its distinct chemical and biological characteristics.

The chemical structure of 1-cyclohexyl-3-2-(dimethylamino)-2-(thiophen-2-yl)ethylurea is characterized by a central urea linkage that connects the cyclohexyl and the substituted thiophene groups. The presence of the dimethylamino group adds polarity and potential for hydrogen bonding, which can influence its solubility and interactions with biological targets. The thiophene ring, a five-membered heterocyclic compound, imparts additional stability and aromaticity to the molecule, enhancing its overall bioavailability.

Recent studies have highlighted the potential of 1-cyclohexyl-3-2-(dimethylamino)-2-(thiophen-2-yl)ethylurea in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving neurotransmitter imbalances. The compound's ability to modulate neurotransmitter systems, such as serotonin and dopamine, has been investigated in preclinical models. Research has shown that it can effectively cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) disorders.

In addition to its neurological applications, 1-cyclohexyl-3-2-(dimethylamino)-2-(thiophen-2-yl)ethylurea has also been explored for its anti-inflammatory properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This makes it a potential therapeutic agent for conditions like rheumatoid arthritis and other inflammatory diseases.

The pharmacokinetic profile of 1-cyclohexyl-3-2-(dimethylamino)-2-(thiophen-2-yl)ethylurea has been extensively studied to understand its behavior in biological systems. It exhibits good oral bioavailability and a favorable half-life, which are crucial factors for drug development. Metabolism studies have shown that the compound is primarily metabolized in the liver via cytochrome P450 enzymes, with major metabolites being excreted in urine and feces.

Toxicity assessments have indicated that 1-cyclohexyl-3-2-(dimethylamino)-2-(thiophen-2-yl)ethylurea is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, ongoing safety evaluations are essential to ensure its long-term use is safe and effective. Preclinical toxicology studies have not reported any significant adverse effects at relevant dose levels.

The synthesis of 1-cyclohexyl-3-2-(dimethylamino)-2-(thiophen-2-yl)ethylurea involves several steps, including the preparation of the key intermediates and their subsequent coupling to form the final product. The synthetic route is well-documented in the literature and can be optimized for large-scale production. This makes it feasible for pharmaceutical companies to consider this compound for further development into clinical trials.

In conclusion, 1-cyclohexyl-3-2-(dimethylamino)-2-(thiophen-2-yl)ethylurea (CAS No. 923232-48-8) represents a promising molecule with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to elucidate its mechanisms of action and safety profile, this compound may pave the way for new treatments for neurological disorders, inflammatory diseases, and other conditions.